Cas no 2228913-35-5 (3-(2-azidoethyl)-1,2-oxazole)

• Product Name: 3-(2-azidoethyl)-1,2-oxazole
• CAS No: 2228913-35-5
• MF: C₅H₆N₄O
• MW: 138.127339839935
• CID: 5804544
• PubChem ID: 150206930
• Update Time: 2025-06-25

3-(2-azidoethyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-azidoethyl)-1,2-oxazole
• EN300-1808550
• 2228913-35-5

• Inchi： 1S/C5H6N4O/c6-9-7-3-1-5-2-4-10-8-5/h2,4H,1,3H2
• InChI Key： FQRITPLSWLIYGG-UHFFFAOYSA-N
• SMILES： O1C=CC(CCN=[N+]=[N-])=N1

Computed Properties

• Exact Mass: 138.05416083g/mol
• Monoisotopic Mass: 138.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.4Ų

Additional information on 3-(2-azidoethyl)-1,2-oxazole

Introduction to 3-(2-azidoethyl)-1,2-oxazole (CAS No. 2228913-35-5)

3-(2-azidoethyl)-1,2-oxazole, a compound with the CAS number 2228913-35-5, is a unique and versatile molecule that has garnered significant attention in recent years due to its potential applications in various fields, including organic synthesis, medicinal chemistry, and materials science. This compound features an azide functional group attached to an oxazole ring, which endows it with a range of interesting chemical properties and reactivity profiles.

The azide group in 3-(2-azidoethyl)-1,2-oxazole is particularly noteworthy for its reactivity and versatility. Azides are well-known for their ability to undergo click chemistry reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely used in bioconjugation and materials synthesis. This reaction forms a 1,2,3-triazole ring, which is highly stable and bioorthogonal, making it an ideal choice for applications in biological systems where minimal interference with native processes is crucial.

In the context of medicinal chemistry, 3-(2-azidoethyl)-1,2-oxazole has shown promise as a building block for the synthesis of novel pharmaceuticals. The oxazole ring is a common motif in many biologically active molecules, including antibiotics and anti-inflammatory agents. By incorporating the azide functionality, researchers can introduce additional chemical handles for further modification and optimization of drug candidates. For example, recent studies have demonstrated the use of azide-containing compounds in the development of targeted drug delivery systems and prodrugs that can be activated under specific conditions.

The stability and reactivity of 3-(2-azidoethyl)-1,2-oxazole also make it an attractive candidate for use in materials science. Azides can be used to functionalize polymers and surfaces through click chemistry reactions, leading to the creation of materials with tailored properties. For instance, researchers have explored the use of azide-functionalized oxazoles in the development of self-healing materials and stimuli-responsive coatings. These materials have potential applications in areas such as biomedical devices, sensors, and advanced coatings.

In addition to its synthetic utility, 3-(2-azidoethyl)-1,2-oxazole has been studied for its potential biological activities. The oxazole ring is known to exhibit a range of biological effects, including antimicrobial and anti-inflammatory properties. The presence of the azide group can further modulate these activities by enabling the formation of bioactive derivatives through click chemistry reactions. Recent research has focused on exploring the biological activities of azide-containing oxazoles in various disease models, with promising results indicating potential therapeutic applications.

The synthesis of 3-(2-azidoethyl)-1,2-oxazole typically involves multi-step procedures that include the formation of the oxazole ring followed by the introduction of the azide group. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. For example, one common approach involves the reaction of an appropriate nitrile with an amine to form an imine intermediate, which is then cyclized to form the oxazole ring. The resulting oxazole can then be functionalized with an azide group using standard methods such as azidation with sodium azide or trimethylsilyl azide.

The characterization of 3-(2-azidoethyl)-1,2-oxazole is typically performed using a combination of spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) spectroscopy and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, computational methods such as density functional theory (DFT) calculations can be used to predict and understand the electronic properties and reactivity profiles of 3-(2-azidoethyl)-1,2-oxazole.

In conclusion, 3-(2-azidoethyl)-1,2-oxazole (CAS No. 2228913-35-5) is a versatile compound with a wide range of potential applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of an oxazole ring and an azide functional group makes it a valuable building block for the development of novel pharmaceuticals and advanced materials. Ongoing research continues to explore new avenues for its use in various scientific disciplines, highlighting its importance as a key molecule in modern chemistry.